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Compound of Interest

Compound Name: Zileuton, (R)-

Cat. No.: B15183703

This document provides essential safety and logistical information for the proper disposal of
(R)-Zileuton, a compound used in pharmaceutical research and development. Adherence to
these procedures is critical to ensure personnel safety, environmental protection, and
regulatory compliance. The following step-by-step guidance is intended for researchers,
scientists, and drug development professionals in a laboratory setting.

Hazard and Safety Overview

(R)-Zileuton is a chemical that requires careful handling. The primary routes of exposure are
inhalation, ingestion, and contact with skin and eyes. It is harmful if swallowed.[1][2] All
handling and disposal activities should be conducted by trained personnel wearing appropriate
personal protective equipment (PPE).

Quantitative Data Summary
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Metric Value Source

Acute Toxicity (Oral, Rat LD50) 300 - 1,000 mg/kg [1]

Acute Toxicity, Oral (Category
4)[3], Serious Eye
Damage/Eye Irritation

GHS Classification (Category 2A)[3], [3]
Carcinogenicity (Category 1A,
1B)[3], Reproductive Toxicity
(Category 1A, 1B)[3]

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure the following PPE is worn:
o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[3][4]

o Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin exposure.

[4]

o Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator or
self-contained breathing apparatus should be used.[2]

Step-by-Step Disposal Protocol for (R)-Zileuton

This protocol outlines the approved procedure for the disposal of (R)-Zileuton in a laboratory

setting.
1. Waste ldentification and Segregation:

« ldentify all materials contaminated with (R)-Zileuton, including unused product, empty
containers, and disposable labware (e.g., pipette tips, weighing boats).

o Segregate (R)-Zileuton waste from general laboratory waste and other chemical waste
streams to prevent cross-contamination.[5]

2. Containment:
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Place all solid (R)-Zileuton waste into a designated, leak-proof, and clearly labeled
hazardous waste container.[4]

The container should be kept closed when not in use.[4]

For spills, sweep up the solid material, taking care to avoid dust formation, and place it into a
suitable container for disposal.[4] A damp cloth or a filtered vacuum can be used to clean up
spills of dry solids.[6]

. Labeling:
Label the hazardous waste container with the following information:
o "Hazardous Waste"
o "Zileuton"
o Accumulation Start Date
o Hazard characteristics (e.g., "Toxic")
. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials such as strong oxidizing agents.[4]

Storage should comply with all federal, state, and local environmental regulations.[6]
. Disposal:

Arrange for the collection and disposal of the (R)-Zileuton waste through a licensed and
approved waste disposal company.[3][4]

The primary method of disposal should be incineration in an approved facility.[6]

Do not dispose of (R)-Zileuton down the drain or in the regular trash.[1] Environmental
release should be avoided.[4][6]
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6. Documentation:

e Maintain accurate records of the amount of (R)-Zileuton waste generated and its disposal
date.

e Retain all documentation provided by the waste disposal company, such as waste manifests.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (R)-
Zileuton.
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Caption: Workflow for the safe disposal of (R)-Zileuton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

